(1R,4S,E)-3-(Hydroxyimino)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one

• IUPAC Name: (1R,3E,4S)-3-hydroxyimino-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one
• InChI: InChI=1S/C10H15NO2/c1-9(2)6-4-5-10(9,3)8(12)7(6)11-13/h6,13H,4-5H2,1-3H3/b11-7+/t6-,10+/m1/s1
• InChI Key: YRNPDSREMSMKIY-ULHYPVSZSA-N
• Canonical SMILES: CC1(C2CCC1(C(=O)C2=NO)C)C
• Isomeric SMILES: C[C@@]12CC[C@@H](C1(C)C)/C(=N\O)/C2=O
• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• CAS No.: 31571-14-9

Description

(1R,4S,E)-3-(Hydroxyimino)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one, or simply 3-hydroxyimino-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one, is a compound of interest to the scientific community due to its unique chemical structure and wide range of potential applications. This compound has been studied extensively in the fields of organic chemistry, biochemistry, and pharmacology, and is currently being investigated for its potential as a drug.2.1]heptan-2-one, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Crystal Structure Analysis

Studies on related compounds have illustrated applications in understanding crystal structures and molecular interactions. For example, the analysis of (1R,2R,5R)-(+)-2-hydroxy-2,6,6-trimethyl-3-[(3-pyridyl)methylimino]bicyclo[3.1.1]heptane showcases how molecules are linked by intermolecular hydrogen bonds, forming molecular chains, which is essential in crystallography (Ayers et al., 2005).

Organic Chemistry and Synthesis

Research has focused on the stereoselective synthesis and the study of molecular structure, demonstrating the compound's relevance in organic synthesis. For instance, the study on stereoselective synthesis of (1R,3R,4R)-3-(1,2,4-triazolo[4,3-x]azin-3-yl)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-ones provides insights into the preparation of chiral molecules with potential pharmaceutical applications (Grošelj et al., 2002).

Polymer Chemistry

The compound's structure has been utilized in the field of polymer chemistry, where its derivatives serve as precursors for the creation of novel polymeric materials. An example is the polymerization of 1-oxo-2,6,7-trioxa-1-phosphabicyclo[2.2.1]heptane, leading to crosslinked polymers with potential applications in biodegradable materials and drug delivery systems (Gehrmann & Vogt, 1981).

Photochemistry

The photochemical behavior of similar compounds has been explored, showing applications in understanding the mechanisms of light-induced reactions. This knowledge can be applied in the development of photoresponsive materials and in the study of photodegradation processes of organic compounds in the environment (Baas & Cerfontain, 1979).

Ligand Design for Metal Complexes

Chiral complexes with metals have been developed using similar structures, highlighting the compound's role in creating enantioselective catalysts for chemical synthesis. Research in this area contributes to advancements in asymmetric catalysis, which is crucial for producing chiral drugs and molecules (Goldfuss, Khan, & Houk, 1999).